3-Bromotricyclo[3.3.1.1~3,7~]decan-1-amine

• IUPAC Name: 3-bromoadamantan-1-amine
• InChI: InChI=1S/C10H16BrN/c11-9-2-7-1-8(3-9)5-10(12,4-7)6-9/h7-8H,1-6,12H2
• InChI Key: MVSBABWZAHWBSX-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3(CC1CC(C2)(C3)Br)N
• Molecular Formula: C10H16BrN
• DSSTOX Substance ID: DTXSID601275036
• Molecular Weight: 230.14 g/mol
• CAS RN: 702-78-3

Description

3-Bromotricyclo[3.3.1.1~3,7~]decan-1-amine, also known as BTDA, is a chemical compound with potential therapeutic applications. It belongs to the class of tricyclic amines and has attracted significant attention from researchers due to its unique chemical structure and potential pharmacological properties.

Mechanism of Action

The mechanism of action of 3-Bromotricyclo[3.3.1.1~3,7~]decan-1-amine is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in cell growth and proliferation. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell differentiation. By inhibiting HDACs, 3-Bromotricyclo[3.3.1.1~3,7~]decan-1-amine can induce apoptosis in cancer cells and potentially slow the progression of neurological disorders.
Biochemical and Physiological Effects:
3-Bromotricyclo[3.3.1.1~3,7~]decan-1-amine has been shown to have a range of biochemical and physiological effects. In addition to its potential anti-cancer and neuroprotective properties, 3-Bromotricyclo[3.3.1.1~3,7~]decan-1-amine has been shown to have anti-inflammatory effects and can modulate the immune response. It has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-Bromotricyclo[3.3.1.1~3,7~]decan-1-amine is that it is relatively easy to synthesize and can be obtained in relatively large quantities. Additionally, it has shown promising results in preclinical studies, making it a potential candidate for further development. However, there are also limitations to its use in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy. Additionally, its potential toxicity and side effects need to be carefully evaluated before it can be used in clinical trials.

Future Directions

There are several potential future directions for research on 3-Bromotricyclo[3.3.1.1~3,7~]decan-1-amine. One area of focus could be on developing more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand its mechanism of action and to identify potential targets for therapeutic intervention. Finally, clinical trials are needed to evaluate its safety and efficacy in humans and to determine its potential as a therapeutic agent for cancer and neurological disorders.
Conclusion:
In conclusion, 3-Bromotricyclo[3.3.1.1~3,7~]decan-1-amine is a promising chemical compound with potential therapeutic applications. Its unique chemical structure and potential pharmacological properties have attracted significant attention from researchers. While there are still many unanswered questions about its mechanism of action and potential side effects, the results of preclinical studies suggest that it may be a promising candidate for further development as a therapeutic agent.

Synthesis Methods

The synthesis of 3-Bromotricyclo[3.3.1.1~3,7~]decan-1-amine involves a series of chemical reactions that require specific reagents and conditions. One of the most common methods for synthesizing 3-Bromotricyclo[3.3.1.1~3,7~]decan-1-amine is through the reaction of 1,5-cyclooctadiene with N-bromosuccinimide (NBS) in the presence of a catalyst such as azobisisobutyronitrile (AIBN). This reaction leads to the formation of 1-bromo-3,7-dimethyltricyclo[3.3.1.1~3,7~]decan, which can then be converted to 3-Bromotricyclo[3.3.1.1~3,7~]decan-1-amine through a series of further reactions.

Scientific Research Applications

3-Bromotricyclo[3.3.1.1~3,7~]decan-1-amine has been studied extensively for its potential therapeutic applications. One of the most promising areas of research is its potential as an anti-cancer agent. Studies have shown that 3-Bromotricyclo[3.3.1.1~3,7~]decan-1-amine can induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer treatment. Additionally, 3-Bromotricyclo[3.3.1.1~3,7~]decan-1-amine has shown potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease, as well as in the treatment of pain and inflammation.